4,5-dichloro-1-(propan-2-yl)-1H-imidazole
Overview
Description
4,5-Dichloro-1-(propan-2-yl)-1H-imidazole (DCIP) is a synthetic molecule with a wide range of applications in scientific research. It is a member of the imidazole class of compounds, which are characterized by their five-membered heterocyclic ring containing two nitrogen atoms. DCIP has been used in a variety of research applications, including biochemical and physiological studies, drug design, and laboratory experiments.
Scientific Research Applications
4,5-dichloro-1-(propan-2-yl)-1H-imidazole has been used in a variety of scientific research applications. It has been used to study the effects of various drugs on the body, as well as to study the biochemical and physiological effects of various compounds. It has also been used in drug design, as it can be used to study the binding affinity of various drugs to their target molecules. Additionally, 4,5-dichloro-1-(propan-2-yl)-1H-imidazole has been used in laboratory experiments, such as enzyme assays and protein-ligand binding studies.
Mechanism of Action
4,5-dichloro-1-(propan-2-yl)-1H-imidazole has been shown to interact with a variety of biological molecules, including enzymes and proteins. It binds to the active site of enzymes, which prevents them from performing their normal function. This inhibition of enzyme activity can have a variety of effects on the body, depending on the enzyme targeted. For example, 4,5-dichloro-1-(propan-2-yl)-1H-imidazole has been shown to inhibit the enzyme acetylcholinesterase, which is responsible for breaking down the neurotransmitter acetylcholine. This inhibition can lead to an increase in acetylcholine levels, which can cause a variety of physiological effects.
Biochemical and Physiological Effects
4,5-dichloro-1-(propan-2-yl)-1H-imidazole has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the enzyme acetylcholinesterase, which can lead to an increase in acetylcholine levels. This increase in acetylcholine can lead to a variety of physiological effects, such as increased heart rate, increased blood pressure, increased respiration rate, and increased muscle tone. Additionally, 4,5-dichloro-1-(propan-2-yl)-1H-imidazole has been shown to inhibit the enzyme phosphodiesterase, which can lead to an increase in cAMP levels. This increase in cAMP can lead to a variety of physiological effects, such as increased glucose uptake, increased lipolysis, and increased fat oxidation.
Advantages and Limitations for Lab Experiments
4,5-dichloro-1-(propan-2-yl)-1H-imidazole has several advantages and limitations when used in laboratory experiments. One advantage is that it is a relatively low-cost compound, making it an attractive option for research. Additionally, 4,5-dichloro-1-(propan-2-yl)-1H-imidazole is relatively stable, making it easier to store and handle. However, 4,5-dichloro-1-(propan-2-yl)-1H-imidazole is relatively insoluble in water, making it difficult to use in aqueous solutions. Additionally, 4,5-dichloro-1-(propan-2-yl)-1H-imidazole is a relatively non-selective inhibitor of enzymes, making it difficult to use in experiments that require more specific inhibition.
Future Directions
There are several potential future directions for 4,5-dichloro-1-(propan-2-yl)-1H-imidazole research. One potential direction is to further explore its effects on biochemical and physiological processes. Additionally, 4,5-dichloro-1-(propan-2-yl)-1H-imidazole could be used to study the binding affinity of various drugs to their target molecules. Additionally, 4,5-dichloro-1-(propan-2-yl)-1H-imidazole could be used to study the effects of various drugs on the body, as well as to study the biochemical and physiological effects of various compounds. Finally, 4,5-dichloro-1-(propan-2-yl)-1H-imidazole could be used in laboratory experiments, such as enzyme assays and protein-ligand binding studies.
properties
IUPAC Name |
4,5-dichloro-1-propan-2-ylimidazole |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8Cl2N2/c1-4(2)10-3-9-5(7)6(10)8/h3-4H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BXFALMVGIGSSMP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N1C=NC(=C1Cl)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8Cl2N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
179.04 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-{[(3-Chloro-2-fluorophenyl)amino]methyl}-6-methoxyphenol](/img/structure/B3033517.png)
![4-[4-(Aminomethyl)-2-fluorophenyl]piperazin-2-one](/img/structure/B3033518.png)
![4-Chloro-2-{[(2-fluoro-4-methylphenyl)amino]methyl}phenol](/img/structure/B3033519.png)
![2-{[2-(3,4-dihydroquinolin-1(2H)-yl)-2-oxoethyl]thio}-3-methyl-7-phenylthieno[3,2-d]pyrimidin-4(3H)-one](/img/structure/B3033520.png)
![6-{[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-3-(3-fluorobenzyl)-3,6-dihydro-7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one](/img/structure/B3033523.png)
![6-{[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]methyl}-3-(3-methylbenzyl)-3,6-dihydro-7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one](/img/structure/B3033524.png)
![2-{[2-(3,4-dihydroquinolin-1(2H)-yl)-2-oxoethyl]thio}-3-ethyl-7-(4-methylphenyl)thieno[3,2-d]pyrimidin-4(3H)-one](/img/structure/B3033527.png)
![3-benzyl-6-{[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-3,6-dihydro-7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one](/img/structure/B3033529.png)
![3-chloro-N-[4-(pyrimidin-2-ylsulfamoyl)phenyl]propanamide](/img/structure/B3033534.png)
![2-{[(4-Chlorobenzyl)amino]methyl}-6-ethoxyphenol](/img/structure/B3033535.png)